Cas no 54149-15-4 (1-bromo-3-methoxybutane)

1-bromo-3-methoxybutane structure
1-bromo-3-methoxybutane structure
Product Name:1-bromo-3-methoxybutane
CAS No:54149-15-4
MF:C5H11BrO
MW:167.044241189957
MDL:MFCD18072926
CID:355319
PubChem ID:13215876
Update Time:2025-04-19

1-bromo-3-methoxybutane Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-bromo-3-methoxy-
    • 1-Bromo-3-methoxybutane
    • 1-BROMO-3-METHOXY-BUTANE
    • DTXSID10528907
    • SCHEMBL3655533
    • FT-0706070
    • 54149-15-4
    • WZWJYFKJSMJHDO-UHFFFAOYSA-N
    • EN300-2994125
    • 1-bromo-3-methoxybutane
    • MDL: MFCD18072926
    • Inchi: 1S/C5H11BrO/c1-5(7-2)3-4-6/h5H,3-4H2,1-2H3
    • InChI Key: WZWJYFKJSMJHDO-UHFFFAOYSA-N
    • SMILES: BrCCC(C)OC

Computed Properties

  • Exact Mass: 165.99933
  • Monoisotopic Mass: 165.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 39.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

1-bromo-3-methoxybutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2994125-1g
1-bromo-3-methoxybutane
54149-15-4 95%
1g
$813.0 2023-09-06
Enamine
EN300-2994125-5g
1-bromo-3-methoxybutane
54149-15-4 95%
5g
$2360.0 2023-09-06
Enamine
EN300-2994125-10g
1-bromo-3-methoxybutane
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10g
$3500.0 2023-09-06
Enamine
EN300-2994125-0.05g
1-bromo-3-methoxybutane
54149-15-4 95.0%
0.05g
$118.0 2025-03-19
Enamine
EN300-2994125-0.1g
1-bromo-3-methoxybutane
54149-15-4 95.0%
0.1g
$176.0 2025-03-19
Enamine
EN300-2994125-0.25g
1-bromo-3-methoxybutane
54149-15-4 95.0%
0.25g
$252.0 2025-03-19
Enamine
EN300-2994125-0.5g
1-bromo-3-methoxybutane
54149-15-4 95.0%
0.5g
$457.0 2025-03-19
Enamine
EN300-2994125-1.0g
1-bromo-3-methoxybutane
54149-15-4 95.0%
1.0g
$584.0 2025-03-19
Enamine
EN300-2994125-2.5g
1-bromo-3-methoxybutane
54149-15-4 95.0%
2.5g
$1147.0 2025-03-19
Enamine
EN300-2994125-5.0g
1-bromo-3-methoxybutane
54149-15-4 95.0%
5.0g
$1695.0 2025-03-19

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